![molecular formula C15H21ClN2O7S B2509061 3-(4-((2,5-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-3-oxopropanoic acid hydrochloride CAS No. 1356113-51-3](/img/structure/B2509061.png)
3-(4-((2,5-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-3-oxopropanoic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-((2,5-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-3-oxopropanoic acid hydrochloride is a useful research compound. Its molecular formula is C15H21ClN2O7S and its molecular weight is 408.85. The purity is usually 95%.
BenchChem offers high-quality 3-(4-((2,5-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-3-oxopropanoic acid hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-((2,5-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-3-oxopropanoic acid hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Anti-Proliferative Activities
Compounds with structures similar to the requested chemical, such as those involving piperazine derivatives, have shown promising antimicrobial and anti-proliferative activities. One study reported the synthesis of N-Mannich bases of 1,3,4-oxadiazole with piperazine derivatives, demonstrating broad-spectrum antibacterial activities and potent anti-proliferative activity against various cancer cell lines (Al-Wahaibi et al., 2021).
Anticancer and Antituberculosis Studies
Similar compounds, such as piperazine derivates with chlorophenyl cyclopropyl groups, have been synthesized and tested for their in vitro anticancer and antituberculosis activities. Some of these compounds exhibited significant activity against both tuberculosis bacteria and cancer cell lines (Mallikarjuna et al., 2014).
Antihypertensive Drug Intermediate
Piperazine derivatives are used as intermediates in the synthesis of antihypertensive drugs like Doxazosin. An improved process for preparing such intermediates has been described, highlighting their importance in pharmaceutical manufacturing (Ramesh et al., 2006).
Anticancer Evaluation of Piperazine Substituents
Studies have shown that 1,3-thiazoles with piperazine substituents demonstrate effective anticancer activity across various cancer cell lines. This highlights the potential of piperazine-based compounds in cancer therapy (Turov, 2020).
Enzyme Inhibition and Antimicrobial Agents
Compounds containing piperazine structures have been synthesized and tested as enzyme inhibitors and antimicrobial agents. These studies provide insights into the diverse biological activities and therapeutic potential of such compounds (Patel et al., 2012).
properties
IUPAC Name |
3-[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]-3-oxopropanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O7S.ClH/c1-23-11-3-4-12(24-2)13(9-11)25(21,22)17-7-5-16(6-8-17)14(18)10-15(19)20;/h3-4,9H,5-8,10H2,1-2H3,(H,19,20);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZXGOKNANOXOGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)C(=O)CC(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-((2,5-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-3-oxopropanoic acid hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.